Cas no 2229382-49-2 (4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol)

• Product Name: 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol
• CAS No: 2229382-49-2
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 5976350
• PubChem ID: 165651164
• Update Time: 2025-06-25

4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol
• EN300-1942309
• 2229382-49-2
• 4-[1-(aminomethyl)-2,2-difluorocyclopropyl]benzene-1,2,3-triol

• Inchi： 1S/C10H11F2NO3/c11-10(12)3-9(10,4-13)5-1-2-6(14)8(16)7(5)15/h1-2,14-16H,3-4,13H2
• InChI Key： WYEXCCDMYJBGJJ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1O)O)O)CN)F

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol

Introduction to 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol (CAS No. 2229382-49-2)

4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol, with the CAS number 2229382-49-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as cyclopropyl derivatives, which are characterized by their three-membered ring structure and the presence of fluorine atoms. The introduction of fluorine atoms into the cyclopropyl ring imparts unique chemical and biological properties, making this compound a subject of extensive research.

The molecular structure of 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol is particularly noteworthy. The cyclopropyl ring is substituted with an aminomethyl group and three hydroxyl groups, which confer specific reactivity and solubility characteristics. The presence of the aminomethyl group provides a site for potential conjugation with other molecules, while the hydroxyl groups enhance the compound's polarity and hydrogen bonding capabilities. These structural features make it an attractive candidate for various biological studies and drug development initiatives.

Recent studies have explored the potential applications of 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol in the treatment of various diseases. One area of focus has been its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit certain kinases and phosphatases, which are key players in signal transduction pathways. This inhibition can lead to modulated cellular responses, making it a promising candidate for the treatment of conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with viral replication processes by targeting specific viral proteins or host cell factors essential for viral infection. This makes it a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility and stability in biological systems contribute to its potential as an orally available drug candidate. Furthermore, the compound's low toxicity and minimal side effects make it a safe option for long-term therapeutic use.

Clinical trials are currently underway to further assess the safety and efficacy of 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacological activity. These findings have paved the way for more advanced clinical trials to evaluate its therapeutic potential in larger patient populations.

The synthesis of 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the cyclopropyl ring through ring-closing metathesis (RCM) reactions and subsequent functionalization steps to introduce the aminomethyl and hydroxyl groups. Advanced synthetic techniques such as catalytic asymmetric synthesis have been employed to achieve enantiomerically pure forms of the compound.

In conclusion, 4-1-(aminomethyl)-2,2-difluorocyclopropylbenzene-1,2,3-triol (CAS No. 2229382-49-2) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it a valuable candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the future landscape of drug discovery.